Cas no 287118-45-0 (2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide)

• Product name: 2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
• CAS No: 287118-45-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD27948804
• CID: 2839323
• PubChem ID: 69258791

2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• (4-methoxy-3,5-dimethyl-1-oxidopyridin-1-ium-2-yl)methanol
• 2-(Hydroxymethyl)-4-methoxy-3,5-dimethylpyridine 1-oxide
• 2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
• (4-Methoxy-3,5-dimethyl-1-oxo-1lambda~5~-pyridin-2-yl)methanol
• 2-(Hydroxymethyl)-4-methoxy-3,5-dimethylpyridine1-oxide
• 2-(hydroxymethyl)-4-methoxy-3,5-dimethylpyridin-1-ium-1-olate
• DTXSID50740126
• SCHEMBL4962613
• 287118-45-0
• BS-48086
• E74631

• MDL： MFCD27948804
• Inchi： 1S/C9H13NO3/c1-6-4-10(12)8(5-11)7(2)9(6)13-3/h4,11H,5H2,1-3H3
• InChI Key： JKMBSVFPQCHBBE-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C[N+](=C(CO)C=1C)[O-]

Computed Properties

• Exact Mass: 183.08954328 g/mol
• Monoisotopic Mass: 183.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.9
• Molecular Weight: 183.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide

Comprehensive Overview of 2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide (CAS No. 287118-45-0)

The compound 2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide (CAS No. 287118-45-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This compound belongs to the pyridine derivatives family, which is widely recognized for its role in drug development and material science. The presence of methoxy and methyl groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often seek this compound for its unique properties, including its potential as a building block for more complex molecules.

In recent years, the demand for pyridine-based compounds has surged due to their versatility in medicinal chemistry. 2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide is no exception, as it is frequently explored for its potential in designing bioactive molecules. Its 1-oxide moiety, in particular, has drawn attention for its ability to influence electronic properties, making it a subject of interest in catalysis and ligand design. This aligns with the growing trend of optimizing heterocyclic compounds for sustainable and efficient chemical processes.

One of the most searched questions related to this compound is: "What are the applications of 2-Pyridinemethanol derivatives in drug discovery?" The answer lies in its structural adaptability. The 4-methoxy-3,5-dimethyl substitution pattern provides steric and electronic modulation, which is crucial for targeted drug design. Additionally, the 1-oxide group can enhance solubility, a critical factor in pharmacokinetics. These features make it a promising candidate for developing new therapeutic agents, especially in areas like anti-inflammatory and antimicrobial research.

From an industrial perspective, CAS No. 287118-45-0 is often discussed in the context of green chemistry. With increasing emphasis on environmentally friendly synthesis, this compound's potential as a low-toxicity intermediate is being explored. Its compatibility with microwave-assisted reactions and flow chemistry techniques further underscores its relevance in modern process optimization. These advancements cater to the rising demand for sustainable chemical manufacturing practices.

Another hot topic is the analytical characterization of 2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure purity and structural integrity. Researchers frequently search for "How to identify and quantify pyridine derivatives?", highlighting the need for reliable analytical methods. This compound's distinct spectral signatures facilitate its identification, making it a model for method development in analytical chemistry.

In summary, 2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide (CAS No. 287118-45-0) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and green chemistry. Its structural features and reactivity profile make it a subject of ongoing research, addressing key challenges in drug development and sustainable synthesis. As the scientific community continues to explore its potential, this compound remains a valuable asset in advancing chemical innovation.